Cas no 1628908-34-8 ((1s,4s)-4-(6-Morpholinoquinoxalin-8-yloxy)cyclohexanaMine)

(1s,4s)-4-(6-Morpholinoquinoxalin-8-yloxy)cyclohexanamine is a chiral cyclohexylamine derivative featuring a morpholino-substituted quinoxaline moiety. This compound is of interest in medicinal chemistry and pharmaceutical research due to its structural complexity and potential as a bioactive scaffold. The stereospecific (1s,4s) configuration ensures precise molecular interactions, while the morpholinoquinoxaline group may enhance binding affinity to biological targets. Its synthetic versatility allows for further derivatization, making it a valuable intermediate in the development of kinase inhibitors or other therapeutic agents. The compound's stability and solubility profile further support its utility in drug discovery applications. Careful handling is recommended due to its reactive functional groups.

(1s,4s)-4-(6-Morpholinoquinoxalin-8-yloxy)cyclohexanaMine structure

1628908-34-8 structure

Product Name:(1s,4s)-4-(6-Morpholinoquinoxalin-8-yloxy)cyclohexanaMine

CAS No:1628908-34-8

MF:C₁₈H₂₄N₄O₂

MW:328.408763885498

CID:5303504

Update Time:2025-08-05

(1s,4s)-4-(6-Morpholinoquinoxalin-8-yloxy)cyclohexanaMine Chemical and Physical Properties

Names and Identifiers

- (1s,4s)-4-(6-Morpholinoquinoxalin-8-yloxy)cyclohexanaMine
- Inchi： 1S/C18H24N4O2/c19-13-1-3-15(4-2-13)24-17-12-14(22-7-9-23-10-8-22)11-16-18(17)21-6-5-20-16/h5-6,11-13,15H,1-4,7-10,19H2
- InChI Key： SPKWEGSFSDPZHO-UHFFFAOYSA-N
- SMILES： C1(N)CCC(OC2=C3C(=CC(N4CCOCC4)=C2)N=CC=N3)CC1

(1s,4s)-4-(6-Morpholinoquinoxalin-8-yloxy)cyclohexanaMine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1584025-1g	(1S,4s)-4-((7-morpholinoquinoxalin-5-yl)oxy)cyclohexan-1-amine	1628908-34-8	98%	1g	￥13522	2023-04-10
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1584025-5g	(1S,4s)-4-((7-morpholinoquinoxalin-5-yl)oxy)cyclohexan-1-amine	1628908-34-8	98%	5g	￥44961	2023-04-10
Advanced ChemBlocks	O29562-1G	(1s,4s)-4-(6-morpholinoquinoxalin-8-yloxy)cyclohexanamine	1628908-34-8	95%	1G	$1,055	2023-09-15
Advanced ChemBlocks	O29562-5G	(1s,4s)-4-(6-morpholinoquinoxalin-8-yloxy)cyclohexanamine	1628908-34-8	95%	5G	$3,040	2023-09-15

(1s,4s)-4-(6-Morpholinoquinoxalin-8-yloxy)cyclohexanaMine Related Literature

1. An atlas of endohedral Sc2S cluster fullerenes†

Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
2. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
3. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
4. An atomic scale study of defects in Co2FeAl

Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
5. An anti-ultrasonic-stripping effect in confined micro/nanoscale cavities and its applications for efficient multiscale metallic patterning†

Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550

Additional information on (1s,4s)-4-(6-Morpholinoquinoxalin-8-yloxy)cyclohexanaMine

CAS No. 1628908-34-8: (1S,4S)-4-(6-Morpholinoquinoxalin-8-yloxy)cyclohexanamine

The compound with CAS No. 1628908-34-8, commonly referred to as (1S,4S)-4-(6-Morpholinoquinoxalin-8-yloxy)cyclohexanamine, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development and material science.

Structural Overview

The molecule consists of a cyclohexane ring substituted with a morpholinoquinoxaline moiety at the 4-position. The stereochemistry at the 1S and 4S positions plays a crucial role in determining the compound's physical properties and biological activity. The quinoxaline ring system, which is fused with a morpholine group, contributes to the molecule's aromaticity and electronic properties.

Synthesis and Characterization

The synthesis of (1S,4S)-4-(6-Morpholinoquinoxalin-8-yloxy)cyclohexanamine involves a multi-step process that typically includes the formation of the quinoxaline ring followed by its substitution with the morpholine group. Recent advancements in asymmetric synthesis have enabled the selective formation of the desired stereochemistry at both chiral centers, ensuring high enantiomeric purity.

Chemical Properties

This compound exhibits a range of interesting chemical properties, including high thermal stability and moderate solubility in organic solvents. Its electronic structure makes it a promising candidate for use in various chemical reactions, such as nucleophilic aromatic substitution and radical polymerization.

Biological Activity

Recent studies have highlighted the potential of (1S,4S)-4-(6-Morpholinoquinoxalin-8-yloxy)cyclohexanamine as a bioactive molecule. Preclinical trials have demonstrated its ability to modulate key cellular pathways involved in neurodegenerative diseases, making it a candidate for further exploration in drug development.

Applications in Material Science

Beyond its biological applications, this compound has shown promise in material science as a precursor for advanced polymers and materials with tailored electronic properties. Its ability to undergo controlled polymerization under specific conditions opens new avenues for its use in high-performance materials.

Conclusion

In conclusion, CAS No. 1628908-34-8 represents a versatile and innovative molecule with wide-ranging applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a valuable asset in both academic research and industrial applications.